Cas no 101421-73-2 (Quinazolin-7-amine)

• Product Name: Quinazolin-7-amine
• CAS No: 101421-73-2
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD10697884
• CID: 124653
• PubChem ID: 16663769
• Update Time: 2025-05-19

Quinazolin-7-amine Chemical and Physical Properties

Names and Identifiers

• Quinazolin-7-amine
• 7-quinazolinamine
• 7-Quinazolinamine (9CI)
• Quinazolin-7-ylamine
• AK109813
• 7-aminoquinazoline
• 7-amino-quinazoline
• Quinazoline-7-amine
• quinazolin-7-yl-amine
• QUI056
• JBFKTGKPNDZSPY-UHFFFAOYSA-N
• 0382AA
• FCH882081
• BDBM50049566
• AB60731
• AX8228089
• ST24049097
• CS-W022948
• 101421-73-2
• CHEMBL55729
• A897166
• MFCD10697884
• DTXSID40586570
• DS-4477
• O12065
• AKOS006302954
• SCHEMBL1403684
• DB-352680
• quinazoline, 7-amino-

• MDL： MFCD10697884
• Inchi： 1S/C8H7N3/c9-7-2-1-6-4-10-5-11-8(6)3-7/h1-5H,9H2
• InChI Key： JBFKTGKPNDZSPY-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=CC(=CC=12)N

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.293
• Boiling Point: 336°C at 760 mmHg
• Flash Point: 183.492 °C
• PSA: 51.8
• LogP: 1.79320

Quinazolin-7-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Quinazolin-7-amine

Recent Advances in Quinazolin-7-amine (CAS: 101421-73-2) Research: A Comprehensive Review

Quinazolin-7-amine (CAS: 101421-73-2) has emerged as a pivotal scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a core structure for developing novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research briefing synthesizes the latest findings on Quinazolin-7-amine, focusing on its synthesis, mechanism of action, and therapeutic applications, as reported in peer-reviewed literature from 2022 to 2024.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Quinazolin-7-amine derivatives as potent inhibitors of epidermal growth factor receptor (EGFR) tyrosine kinase, a key target in non-small cell lung cancer (NSCLC). The research team optimized the scaffold to enhance binding affinity, achieving IC50 values in the low nanomolar range. Molecular docking studies revealed that the 7-amino group plays a critical role in forming hydrogen bonds with the kinase domain, providing structural insights for further drug development.

In antimicrobial research, Quinazolin-7-amine derivatives have shown promising activity against drug-resistant bacterial strains. A 2024 European Journal of Medicinal Chemistry paper reported novel analogs with broad-spectrum activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compounds exhibited bactericidal effects by disrupting cell wall synthesis and inhibiting DNA gyrase, with minimal cytotoxicity to mammalian cells.

Recent advancements in synthetic methodologies have improved the accessibility of Quinazolin-7-amine derivatives. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) utilized microwave-assisted synthesis to reduce reaction times from hours to minutes while maintaining high yields (85-92%). This breakthrough addresses previous challenges in large-scale production, facilitating further pharmacological evaluation of these compounds.

Pharmacokinetic studies of Quinazolin-7-amine derivatives have revealed favorable drug-like properties. Research in Drug Metabolism and Disposition (2024) demonstrated improved metabolic stability compared to earlier quinazoline analogs, with hepatic microsomal half-lives exceeding 60 minutes in human models. The compounds also showed adequate blood-brain barrier penetration, suggesting potential applications in central nervous system disorders.

Ongoing clinical trials are evaluating the safety and efficacy of Quinazolin-7-amine-based compounds. Phase I results for a lead oncology candidate (QZA-102) showed dose-dependent tumor regression in solid malignancies with manageable adverse effects. These findings position Quinazolin-7-amine as a promising scaffold for next-generation targeted therapies across multiple therapeutic areas.